Cas no 2229004-60-6 (5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-3-amine)

• Product Name: 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-3-amine
• CAS No: 2229004-60-6
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 5923137
• PubChem ID: 165854176
• Update Time: 2025-05-19

5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-3-amine
• EN300-1753006
• 2229004-60-6
• 5-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-1,2-oxazol-3-amine

• Inchi： 1S/C9H11N5O/c10-9-3-8(15-12-9)7-5-14(13-11-7)4-6-1-2-6/h3,5-6H,1-2,4H2,(H2,10,12)
• InChI Key： GALIKBHXOVYZDG-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CN(CC2CC2)N=N1

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-1,2-oxazol-3-amine

5-(Cyclopropylmethyl)-1H-[1,2,3]triazolium salt

The compound with CAS No. 2229004-60-6, commonly referred to as 5-(cyclopropylmethyl)-1H-[1,2,3]triazolium salt, is a fascinating molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and potential applications in various industries. In this article, we will delve into the properties, synthesis methods, and applications of this compound while incorporating the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular structure of 5-(cyclopropylmethyl)-1H-[1,2,3]triazolium salt is characterized by a triazole ring system with a cyclopropylmethyl substituent. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The presence of the cyclopropylmethyl group introduces unique electronic and steric properties to the molecule. This compound exhibits a high degree of stability due to the aromaticity of the triazole ring and the strain-free nature of the cyclopropane ring.

Synthesis Methods

The synthesis of 5-(cyclopropylmethyl)-1H-[1,2,3]triazolium salt typically involves a combination of click chemistry and nucleophilic substitution reactions. Recent studies have demonstrated that the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions can efficiently produce this compound with high yields. The cyclopropylmethyl group can be introduced via alkylation or through the use of pre-functionalized cyclopropane derivatives. Researchers have also explored alternative methods such as transition metal-free click chemistry to enhance the sustainability and cost-effectiveness of the synthesis process.

Physical Properties

This compound exhibits a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate to high, making it suitable for various solution-based applications. The compound's UV-vis spectrum shows strong absorption bands in the visible region due to the conjugated triazole system. These properties make it an attractive candidate for applications in optoelectronics and sensor technologies.

Biological Activity

Recent studies have explored the biological activity of 5-(cyclopropylmethyl)-1H-[1,2,3]triazolium salt in various cellular models. Initial findings suggest that this compound exhibits moderate anti-proliferative activity against certain cancer cell lines. Researchers attribute this activity to its ability to modulate key cellular signaling pathways involved in cell growth and apoptosis. Furthermore, preliminary toxicity studies indicate that this compound has a favorable safety profile with minimal cytotoxic effects on normal cells.

Applications in Materials Science

The unique electronic properties of 5-(cyclopropylmethyl)-1H-[1,2,3]triazolium salt make it an ideal candidate for use in advanced materials such as conductive polymers and organic light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties. Additionally, its ability to act as a photosensitizer has led to its exploration in photovoltaic applications.

Future Directions

As research on 5-(cyclopropylmethyl)-1H-[1,2,3]triazolium salt continues to advance, several promising avenues are emerging. Future studies aim to optimize its synthesis process further by exploring green chemistry approaches such as microwave-assisted synthesis and enzymatic catalysis. Additionally, researchers are investigating its potential as a building block for more complex molecular architectures with tailored functionalities.

Sustainability Considerations

In line with global efforts towards sustainable development practices within the chemical industry, recent advancements have focused on reducing waste generation during large-scale production processes. For instance, researchers have developed novel catalyst systems that enable higher yields while minimizing byproduct formation. Furthermore, recycling strategies for unreacted starting materials are being implemented to enhance resource efficiency. These initiatives not only contribute to environmental sustainability but also align with regulatory requirements promoting greener manufacturing practices.